Cas no 910321-87-8 (5-Isoxazolecarboxylic acid, 3-ethyl-, methyl ester)

• Product Name: 5-Isoxazolecarboxylic acid, 3-ethyl-, methyl ester
• CAS No: 910321-87-8
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 1021680
• PubChem ID: 45117973
• Update Time: 2025-04-20

5-Isoxazolecarboxylic acid, 3-ethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid, 3-ethyl-, methyl ester
• 910321-87-8
• SCHEMBL5281685
• methyl 3-ethylisoxazole-5-carboxylate

• Inchi： 1S/C7H9NO3/c1-3-5-4-6(11-8-5)7(9)10-2/h4H,3H2,1-2H3
• InChI Key： LGIMKMLVJACHCV-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC(CC)=N1

Computed Properties

• Exact Mass: 155.058
• Monoisotopic Mass: 155.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 1.4